Cas no 2227837-93-4 ((2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine)

• Product Name: (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine
• CAS No: 2227837-93-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6553133
• PubChem ID: 165612865
• Update Time: 2025-05-30

(2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine
• EN300-1749297
• 2227837-93-4

• Inchi： 1S/C8H15N3/c1-3-11-5-4-8(10-11)6-7(2)9/h4-5,7H,3,6,9H2,1-2H3/t7-/m0/s1
• InChI Key： VAEOYCZJTFPNSU-ZETCQYMHSA-N
• SMILES： N1(C=CC(C[C@H](C)N)=N1)CC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine

Compound Introduction: (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine (CAS No. 2227837-93-4)

(2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227837-93-4, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular formula of this compound is C₉H₁₄N₂, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of a chiral center at the (2S) position indicates that this compound exists as a stereoisomer, which is a critical factor in its pharmacological properties. Stereoisomers can exhibit different biological activities, making the precise configuration of this compound essential for its intended applications.

In recent years, there has been growing interest in pyrazole derivatives due to their role as key scaffolds in drug design. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific structure of (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine suggests potential interactions with biological targets that could lead to novel pharmacological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring pyrazole derivatives for their ability to modulate enzyme activity and receptor binding. The ethyl group attached to the pyrazole ring and the amine functionality at the propyl chain provide multiple sites for interaction with biological systems, making this compound a versatile candidate for further investigation.

The synthesis of (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine involves a series of well-established organic reactions, including condensation, reduction, and stereochemical resolution. The synthesis must be carefully controlled to ensure the correct stereochemistry at the chiral center. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

Recent studies have highlighted the importance of chiral purity in drug development. The (2S) configuration of this compound is crucial for its biological activity, and any deviation from this configuration could significantly impact its efficacy and safety profiles. High-resolution chromatography and spectroscopic techniques are employed to confirm the purity and stereochemical integrity of the compound.

The pharmacological potential of (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine has been explored in several preclinical models. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings are particularly intriguing given the high unmet medical needs in these areas.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool in mechanistic studies. By understanding how it interacts with biological targets, researchers can gain insights into disease pathways and develop more targeted therapies. The structural flexibility of pyrazole derivatives allows for modifications that can fine-tune their pharmacological properties, making them ideal candidates for structure-based drug design.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust preclinical data to support clinical trials. The synthesis and characterization of (2S)-1-(1-ethyl-1H-pyrazol-3-yl)propan-2-amine must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential to translate promising leads like this one into viable therapeutic options.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are also contributing to faster identification of promising drug candidates, including derivatives like (2S)-1-(1-ethyl-1H-pyrazol-3-ylopropanamino).

In conclusion, (CAS No. 2227837-93^-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions.